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Compound of Interest

Compound Name: VU0453379 hydrochloride

Cat. No.: B12041553

VU0453379 Hydrochloride: A Technical Overview

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive technical guide to VU0453379 hydrochloride, a
novel positive allosteric modulator (PAM) of the glucagon-like peptide-1 receptor (GLP-1R).

Core Molecular Data

Property Value Source
Molecular Formula C26H35CIN4O2 [1]
Molecular Weight 471.03 g/mol [1]

(S)-2-Cyclopentyl-N-((1-
isopropylpyrrolidin-2-

MedChemExpress, Sigma-
Synonym yl)methyl)-9-methyl-1-oxo-2,9-

} ) ) Aldrich
dihydro-1H-pyrido[3,4-b]indole-
4-carboxamide hydrochloride
CAS Number 1638646-27-1 Sigma-Aldrich

Mechanism of Action: GLP-1R Signaling Pathway
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VU0453379 hydrochloride acts as a positive allosteric modulator of the GLP-1 receptor, a
Class B G protein-coupled receptor. Upon binding, it enhances the receptor's response to its
endogenous ligand, GLP-1. This potentiation of GLP-1R signaling activates downstream
pathways, primarily through the Gas protein, leading to increased intracellular cyclic AMP
(cAMP) levels. The elevation in cAMP subsequently activates Protein Kinase A (PKA) and
Exchange protein directly activated by cAMP (Epac).

The activation of these pathways has pleiotropic effects, including the promotion of insulin
secretion from pancreatic beta cells, enhancement of neuronal proliferation, and
neuroprotection. The signaling cascade involves the modulation of ion channel activity and the
regulation of gene expression, contributing to the diverse physiological effects of GLP-1R
activation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Address: 3281 E Guasti Rd
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and industry. Email: info@benchchem.com
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